Cas no 4299-06-3 (1,2-Benzisothiazol-3(2H)-one,2-ethyl-)
4299-06-3 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,2-ethyl-
1,2-Benzisothiazol-3(2H)-one,2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazol-3(2H)-one,2-ethyl-
- BDBM50435393
- NCI60_003247
- 4299-06-3
- CHEMBL1996492
- NSC-357895
- SCHEMBL3143600
- NSC357895
- 2-ethyl-1,2-benzothiazol-3-one
- DTXSID90320320
-
- Inchi： 1S/C9H9NOS/c1-2-10-9(11)7-5-3-4-6-8(7)12-10/h3-6H,2H2,1H3
- InChI Key： RTMDCQYUXWCPQG-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C(N1CC)=O
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 1.252
- Boiling Point: 306.6°Cat760mmHg
- Flash Point: 139.3°C
- Refractive Index: 1.621
- PSA: 20.31
- LogP: 2.08290
1,2-Benzisothiazol-3(2H)-one,2-ethyl- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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